2-benzyl-6-(4-morpholinyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 2-benzyl-6-morpholin-4-ylbenzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C23H20N2O3/c26-22-18-8-4-7-17-20(24-11-13-28-14-12-24)10-9-19(21(17)18)23(27)25(22)15-16-5-2-1-3-6-16/h1-10H,11-15H2
• InChI Key: MGYVPTAHTAQWFW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C3C=CC=C4C3=C(C=C2)C(=O)N(C4=O)CC5=CC=CC=C5
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

The compound “2-benzyl-6-(4-morpholinyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione” is a benzylisoquinoline derivative. Benzylisoquinoline is a type of isoquinoline with a benzyl group substituted at the C1 position. It’s found in a wide variety of plant natural products, collectively referred to as benzylisoquinoline alkaloids. The morpholinyl group indicates the presence of a morpholine, a common feature in many pharmaceuticals.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present. For instance, the morpholine ring might undergo reactions typical of ethers and secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the morpholine ring might increase its polarity and potentially its water solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many benzylisoquinoline derivatives exhibit diverse biological activities.

Future Directions

Future research could explore the synthesis, biological activity, and potential applications of this compound. Given the biological activity of many benzylisoquinoline derivatives, this could be a fruitful area of study.